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An In-Depth Comparison of the NIH F99/K00 and Other Prestigious Predoctoral Fellowships

For aspiring researchers, scientists, and drug development professionals, securing a

predoctoral fellowship is a critical step toward a successful career. These competitive awards

provide vital funding, prestigious recognition, and invaluable training opportunities. Among the

most sought-after fellowships is the National Institutes of Health (NIH) Director’s Predoctoral to

Postdoctoral Fellow Transition Award (F99/K00). This guide provides a comprehensive

comparison of the F99/K00 with other prominent predoctoral fellowships, including the NIH

Ruth L. Kirschstein National Research Service Award (NRSA) Individual Predoctoral Fellowship

(F31), the National Science Foundation (NSF) Graduate Research Fellowship Program

(GRFP), the Howard Hughes Medical Institute (HHMI) Gilliam Fellowships for Advanced Study,

and the American Heart Association (AHA) Predoctoral Fellowship.

Quantitative Comparison of Predoctoral Fellowships
To facilitate a clear comparison, the following table summarizes the key quantitative aspects of

each fellowship, including funding, duration, and available success rates.
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Fellowship
Sponsoring
Organizatio
n

Annual
Stipend/Sal
ary

Institutional
Allowance/
Cost of
Education

Duration
Success
Rate

F99/K00

National

Institutes of

Health (NIH)

F99: NRSA

stipend levels

(e.g., $27,144

for FY2023)

K00: Up to

$76,000 plus

fringe

benefits[1][2]

[3]

F99: Covers

60% of tuition

up to

$16,000, plus

institutional

allowance

K00: Up to

$4,500 for

tuition/fees

and up to

$3,000 for

research

support[2][3]

Up to 2 years

(F99) + up to

4 years (K00)

~42% (5-year

average for

NCI)

NRSA F31

National

Institutes of

Health (NIH)

NRSA

stipend levels

(e.g., $27,144

for FY2023)

Covers 60%

of tuition up

to $16,000,

plus

institutional

allowance

Up to 5 years

Varies by NIH

Institute

(approx. 12%

- 64%)

NSF GRFP

National

Science

Foundation

(NSF)

$37,000
$16,000 to

the institution

3 years of

support within

a 5-year

period

~12.5% -

16.5%

HHMI Gilliam Howard

Hughes

Medical

Institute

(HHMI)

$36,000 $10,000

institution

allowance,

$4,000

fellow's

discretionary

allowance,

and $3,000

Up to 3 years Highly

competitive;

50

fellowships

awarded from

a record

number of
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adviser

allowance

applicants in

2024

AHA

Predoctoral

American

Heart

Association

(AHA)

$28,788

(matches NIH

stipend)

$4,550 for

health

insurance

and $2,000

for project

support

1 to 2 years ~26%

Fellowship Program Overviews and Key Features
NIH F99/K00: This unique two-phase award is designed to facilitate a smooth transition from

the predoctoral to the postdoctoral stage. The initial F99 phase supports the final 1-2 years of

dissertation research. The K00 phase provides up to four years of mentored postdoctoral

research support. A key feature is that the K00 phase is contingent on the successful

completion of the PhD and securing a postdoctoral position. This award is intended for

outstanding graduate students who have a strong interest in pursuing a career as an

independent research scientist.

NIH NRSA F31: The F31 is a traditional predoctoral fellowship that provides up to five years of

support for dissertation research. It is the most common individual predoctoral fellowship from

the NIH and is offered by various institutes and centers, each with its own research priorities.

The application requires a detailed research and training plan.

NSF GRFP: The GRFP supports outstanding graduate students in NSF-supported science,

technology, engineering, and mathematics (STEM) disciplines. It is highly prestigious and

provides three years of financial support over a five-year period. A key distinction is that the

award is made to the individual and is portable, allowing fellows to choose their graduate

institution. The application focuses on the individual's potential for significant research

contributions.

HHMI Gilliam Fellowships for Advanced Study: This fellowship is designed to support the

development of a diverse and inclusive scientific workforce. It provides support for up to three

years of dissertation research for students from groups historically excluded from and

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10785780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


underrepresented in science. A unique aspect is the paired award to both the student and their

thesis advisor, with the advisor participating in a year-long mentorship development program.

AHA Predoctoral Fellowship: This fellowship supports students conducting research broadly

related to cardiovascular disease and stroke. It provides one to two years of funding and is

open to a wide range of academic and health professionals. An important consideration is that

the applicant's mentor must have sufficient research funding to support the proposed project,

as the fellowship primarily covers the student's stipend and some direct costs.

Experimental Protocols for Fellowship Program
Evaluation
Evaluating the effectiveness of predoctoral fellowships is crucial for optimizing research

training. Methodologies for such evaluations often include a combination of quantitative and

qualitative approaches.

Logic Models: A common framework is the use of logic models, which outline the program's

inputs (e.g., funding, mentors), activities (e.g., research training, professional development),

outputs (e.g., publications, presentations), and short-, intermediate-, and long-term outcomes

(e.g., degree completion, securing a postdoctoral position, obtaining independent funding,

career progression).

Tracking Career Outcomes: A primary method for evaluation is the longitudinal tracking of

awardees' career trajectories. Key metrics include:

Publication records: Number and impact of publications.

Subsequent funding: Success in obtaining postdoctoral fellowships (e.g., F32), career

development awards (e.g., K99/R00), and independent research grants (e.g., R01). Studies

have shown that recipients of NIH training grants are more likely to receive future NIH

funding.

Career progression: Attainment of academic positions, promotions, and leadership roles in

academia, industry, or government. For instance, a high percentage of F99 awardees

successfully transition to the K00 postdoctoral phase.
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Competency-Based Assessment: Evaluation can also focus on the development of core

competencies necessary for a successful research career. These competencies include:

Discipline-specific knowledge

Research skill development

Communication skills

Professionalism

Leadership and management skills

Responsible conduct of research

Assessment methods can include self-assessments, mentor evaluations, and portfolio reviews.

Visualizing Fellowship Pathways and Structures
To better understand the structure and progression of these fellowships, the following diagrams

are provided.

Predoctoral Stage Postdoctoral & Career Transition

Application Submission Fellowship AwardedSuccessful Review Dissertation Research & Training PhD Graduation Postdoctoral Position Independent Research CareerCareer Progression

F99 Phase (Predoctoral) K00 Phase (Postdoctoral)

F99 Application F99 Award (1-2 years) Complete Dissertation Transition to PostdocSecure Postdoc Position K00 Award (up to 4 years) Path to Independence
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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